Ethyl Gallate
Ethyl Gallate
Ethyl gallate, also known as E313 or ethyl gallic acid, belongs to the class of organic compounds known as galloyl esters. These are organic compounds that contain an ester derivative of 3, 4, 5-trihydroxybenzoic acid. Ethyl gallate exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Ethyl gallate has been primarily detected in urine. Within the cell, ethyl gallate is primarily located in the cytoplasm. Outside of the human body, ethyl gallate can be found in fruits, grape wine, guava, and vinegar. This makes ethyl gallate a potential biomarker for the consumption of these food products.
Ethyl gallate is a gallate ester obtained by the formal condensation of gallic acid with ethanol. It has a role as a plant metabolite.
Ethyl gallate is a gallate ester obtained by the formal condensation of gallic acid with ethanol. It has a role as a plant metabolite.
Brand Name:
Vulcanchem
CAS No.:
831-61-8
VCID:
VC0049532
InChI:
InChI=1S/C9H10O5/c1-2-14-9(13)5-3-6(10)8(12)7(11)4-5/h3-4,10-12H,2H2,1H3
SMILES:
CCOC(=O)C1=CC(=C(C(=C1)O)O)O
Molecular Formula:
C9H10O5
Molecular Weight:
198.17 g/mol
Ethyl Gallate
CAS No.: 831-61-8
Reference Standards
VCID: VC0049532
Molecular Formula: C9H10O5
Molecular Weight: 198.17 g/mol
| CAS No. | 831-61-8 |
|---|---|
| Product Name | Ethyl Gallate |
| Molecular Formula | C9H10O5 |
| Molecular Weight | 198.17 g/mol |
| IUPAC Name | ethyl 3,4,5-trihydroxybenzoate |
| Standard InChI | InChI=1S/C9H10O5/c1-2-14-9(13)5-3-6(10)8(12)7(11)4-5/h3-4,10-12H,2H2,1H3 |
| Standard InChIKey | VFPFQHQNJCMNBZ-UHFFFAOYSA-N |
| SMILES | CCOC(=O)C1=CC(=C(C(=C1)O)O)O |
| Canonical SMILES | CCOC(=O)C1=CC(=C(C(=C1)O)O)O |
| Appearance | Powder |
| Melting Point | 160-162°C |
| Physical Description | Solid |
| Description | Ethyl gallate, also known as E313 or ethyl gallic acid, belongs to the class of organic compounds known as galloyl esters. These are organic compounds that contain an ester derivative of 3, 4, 5-trihydroxybenzoic acid. Ethyl gallate exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Ethyl gallate has been primarily detected in urine. Within the cell, ethyl gallate is primarily located in the cytoplasm. Outside of the human body, ethyl gallate can be found in fruits, grape wine, guava, and vinegar. This makes ethyl gallate a potential biomarker for the consumption of these food products. Ethyl gallate is a gallate ester obtained by the formal condensation of gallic acid with ethanol. It has a role as a plant metabolite. |
| Synonyms | Gallic Acid Ethyl Ester; Phyllemblin; 3,4,5-Trihydroxybenzoic Acid Ethyl Ester; Ethyl 3,4,5-trihydroxybenzoate; Ethyl gallate; NSC 402626; Nipa No. 48; Nipagallin A_x000B_Progallin A; |
| PubChem Compound | 13250 |
| Last Modified | Nov 11 2021 |
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